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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

fabrication of gas separation membranes using polyimides based on 2,2-bis[4-(4-
aminophenoxy)phenyl]propane (BAPP). The following sections detail the synthesis of BAPP-

based polyimides, membrane fabrication via solution casting, characterization techniques, and

gas permeation testing protocols.

Synthesis of BAPP-based Polyimides
BAPP-based polyimides are commonly synthesized via a two-step polycondensation reaction.

This process involves the initial formation of a poly(amic acid) (PAA) precursor, followed by a

cyclodehydration (imidization) step to form the final polyimide.[1][2] The choice of dianhydride

comonomer significantly influences the final properties of the polyimide membrane. A widely

used dianhydride for high-performance gas separation membranes is 4,4'-

(hexafluoroisopropylidene)diphthalic anhydride (6FDA).[3][4]

Experimental Protocol: Synthesis of 6FDA-BAPP
Polyimide
This protocol outlines the synthesis of a 6FDA-BAPP polyimide.
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Materials:

2,2-bis[4-(4-aminophenoxy)phenyl]propane (BAPP)

4,4'-(hexafluoroisopropylidene)diphthalic anhydride (6FDA)

Anhydrous N-methyl-2-pyrrolidone (NMP)

Methanol

Nitrogen gas supply

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a nitrogen

inlet, dissolve a specific molar amount of BAPP diamine in anhydrous NMP. The mixture

should be stirred at room temperature under a nitrogen atmosphere until the diamine is

completely dissolved.[1]

Poly(amic acid) Formation: Cool the solution to 0°C. Gradually add an equimolar amount of

6FDA dianhydride to the solution while stirring.[1] Continue stirring the reaction mixture at

0°C for 15 minutes, then allow it to warm to room temperature and stir for an additional 12-24

hours to form a viscous poly(amic acid) solution.[1]

Imidization: The conversion of the poly(amic acid) to polyimide can be achieved through

thermal or chemical imidization.

Thermal Imidization: The poly(amic acid) solution is cast onto a substrate and then heated

in a stepwise manner, for example: 80°C for one hour, then increasing to 150°C, 200°C,

and finally 250-300°C, holding for at least one hour at each temperature.[5]

Chemical Imidization: A dehydrating agent, such as a mixture of acetic anhydride and

pyridine, is added to the poly(amic acid) solution. The reaction is typically stirred at room

temperature for several hours.

Purification: Precipitate the resulting polyimide by pouring the solution into a non-solvent like

methanol. The polymer is then collected by filtration, washed thoroughly with methanol, and
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dried in a vacuum oven at 120-150°C overnight.[1]

Membrane Fabrication
Solution casting is a common and straightforward method for preparing dense BAPP-based

polyimide membranes for gas separation studies.[6]

Experimental Protocol: Solution Casting of BAPP-based
Polyimide Membranes
Materials:

Synthesized BAPP-based polyimide powder

Anhydrous N-methyl-2-pyrrolidone (NMP) or other suitable solvent

A flat, clean glass plate or petri dish

A leveling surface

A vacuum oven

Procedure:

Polymer Solution Preparation: Prepare a homogeneous polymer solution by dissolving the

dried BAPP-based polyimide powder in a suitable solvent (e.g., NMP) to a concentration of

15-20 wt%. Stir the mixture until the polymer is completely dissolved.

Casting: Place a clean, dry glass plate on a leveling surface. Pour the polymer solution onto

the glass plate, ensuring it spreads evenly. The thickness of the final membrane can be

controlled by the amount of solution cast and the concentration of the polymer.

Solvent Evaporation: Transfer the cast film to a dust-free environment, such as a controlled-

atmosphere oven. The solvent is evaporated in a stepwise manner. A typical procedure

involves initial drying at a lower temperature (e.g., 60-80°C) for several hours to slowly

remove the bulk of the solvent, followed by a gradual increase in temperature to above the

boiling point of the solvent under vacuum to remove any residual solvent.[7][8] For example,
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the film can be heated at 80°C overnight, followed by further heating under vacuum at 150°C

for 24 hours.[7]

Membrane Detachment: After cooling to room temperature, the dried membrane can be

carefully peeled from the glass substrate. The thickness of the resulting membrane typically

ranges from 50 to 100 µm.

Characterization of BAPP-based Polyimide
Membranes
A suite of analytical techniques is employed to characterize the synthesized polyimide and the

resulting membranes.
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Technique Purpose
Typical Observations for

BAPP-based Polyimides

Fourier-Transform Infrared

Spectroscopy (FTIR)

To confirm the chemical

structure and the completion of

imidization.

Appearance of characteristic

imide absorption bands around

1780 cm⁻¹ (asymmetric C=O

stretching), 1720 cm⁻¹

(symmetric C=O stretching),

and 1370 cm⁻¹ (C-N

stretching), and disappearance

of the amic acid bands.[9]

Thermogravimetric Analysis

(TGA)

To evaluate the thermal

stability of the polyimide.

BAPP-based polyimides

generally exhibit high thermal

stability, with decomposition

temperatures often exceeding

450°C.[10][11]

Differential Scanning

Calorimetry (DSC)

To determine the glass

transition temperature (Tg).

The Tg of BAPP-based

polyimides is influenced by the

dianhydride used. For

instance, 6FDA-based

polyimides can have Tg values

in the range of 247°C to

368°C.[10][11]

Wide-Angle X-ray Diffraction

(WAXD)

To assess the amorphous or

crystalline nature of the

polymer.

BAPP-based polyimides are

typically amorphous, which is

desirable for gas separation

membranes as it leads to

higher free volume.[7]

Gas Permeation Testing
The gas separation performance of the fabricated membranes is evaluated by measuring the

permeability of different gases and calculating the ideal selectivity.

Experimental Protocol: Gas Permeation Measurement
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Apparatus:

A constant-volume, variable-pressure gas permeation apparatus.

A vacuum pump.

Pressure transducers.

A temperature-controlled membrane cell.

Procedure:

Membrane Mounting: A circular sample of the BAPP-based polyimide membrane is placed in

the membrane cell, which is then sealed.

Evacuation: The entire system, including the upstream and downstream volumes, is

evacuated to a high vacuum.

Gas Feed: The upstream side of the membrane is pressurized with a single test gas to a

specific pressure (e.g., 2-10 bar).

Permeation Measurement: The rate of pressure increase in the downstream volume is

monitored over time using a pressure transducer.

Permeability Calculation: The gas permeability coefficient (P) is calculated from the steady-

state pressure increase rate using the following equation:

P = (V * l) / (A * R * T * Δp) * (dp/dt)

where:

V is the downstream volume

l is the membrane thickness

A is the effective membrane area

R is the ideal gas constant
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T is the absolute temperature

Δp is the pressure difference across the membrane

dp/dt is the steady-state rate of pressure rise in the downstream volume

Selectivity Calculation: The ideal selectivity (α) for a pair of gases (A and B) is calculated as

the ratio of their individual permeability coefficients:

αA/B = PA / PB

Quantitative Data on Gas Separation Performance
The gas separation properties of BAPP-based polyimides are highly dependent on the specific

dianhydride used in the synthesis. The following tables summarize the gas permeability and

selectivity data for various BAPP-based polyimide membranes.

Table 1: Gas Permeability of 6FDA-based Polyimide Membranes

Polymer Gas
Permeability
(Barrer)

Reference

6FDA-DABA CO₂ 5 - 7 [4]

6FDA-DABA N₂ ~0.2 - 0.3 [4]

6FDA-DABA CH₄ ~0.1 - 0.2 [4]

6FDA-DAM CO₂ ~90 [3]

6FDA-DAM CH₄ ~2.5 [3]

6FDA-mPDA CO₂ ~15 [3]

6FDA-mPDA CH₄ ~0.3 [3]

*1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg)

Table 2: Ideal Selectivity of 6FDA-based Polyimide Membranes
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Polymer Gas Pair Selectivity Reference

6FDA-DABA CO₂/N₂ 18 - 27 [4]

6FDA-DABA CO₂/CH₄ 48 - 86 [4]

6FDA-DAM CO₂/CH₄ ~36 [3]

6FDA-mPDA CO₂/CH₄ ~50 [3]
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Caption: Workflow for BAPP-based polyimide membrane fabrication and characterization.
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Caption: Synthesis pathway for BAPP-based polyimides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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